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Compound of Interest

Compound Name: 2-methylcyclobutan-1-one

Cat. No.: B075487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety data sheet (SDS). Always consult the official SDS from the supplier and

follow all institutional and regulatory safety protocols before handling this chemical.

Introduction
2-Methylcyclobutan-1-one is a cyclic ketone that, due to its strained four-membered ring,

possesses unique reactivity, making it a valuable intermediate in organic synthesis. However,

this reactivity also necessitates careful handling and a thorough understanding of its potential

hazards. This guide provides a comprehensive overview of the available safety and handling

information for 2-methylcyclobutan-1-one, compiled from various sources.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-methylcyclobutan-1-one is

presented in the table below. It is important to note that some specific experimental data, such

as the flash point and autoignition temperature, are not consistently reported in publicly

available literature. One supplier notes the flash point as "not applicable," which contradicts its

classification as a flammable liquid and warrants a cautious approach.
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Property Value Source(s)

Molecular Formula C₅H₈O [1][2]

Molecular Weight 84.12 g/mol [1]

CAS Number 1517-15-3 [1][2]

Appearance
Colorless liquid (Note: one

source describes it as a solid)
[3]

Boiling Point Data not available

Melting Point Data not available

Density Data not available

Flash Point
Not applicable (conflicting

data)

Autoignition Temperature Data not available

Solubility Data not available

Hazard Identification and Classification
2-Methylcyclobutan-1-one is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following hazard

statements based on available data.[1]

Hazard Class GHS Classification Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapor

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation
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Pictograms:

Flame

Exclamation mark

Signal Word: Warning

Toxicological Information
Specific quantitative toxicological data, such as LD50 and LC50 values for 2-
methylcyclobutan-1-one, are not readily available in the reviewed literature. However, studies

on the broader class of 2-alkylcyclobutanones (2-ACBs) suggest potential for cytotoxicity and

genotoxicity under in vitro conditions.[4] These studies indicate that 2-ACBs can cause DNA

strand breaks and may have a promoting effect on tumor development in animal models under

specific experimental conditions.[4] It is crucial to handle 2-methylcyclobutan-1-one with the

assumption of potential toxicity, pending further specific data.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis, purification, and specific safety

assessment of 2-methylcyclobutan-1-one are not extensively published. However, based on

its chemical properties and hazard classification, the following general protocols for handling

flammable and potentially toxic liquids should be strictly followed.

General Handling and Storage Protocol
This protocol outlines the essential steps for the safe handling and storage of 2-
methylcyclobutan-1-one in a laboratory setting.

Objective: To minimize exposure and mitigate the risks associated with the flammability and

potential toxicity of 2-methylcyclobutan-1-one.

Materials:

2-Methylcyclobutan-1-one

Appropriate personal protective equipment (PPE):
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Flame-resistant lab coat

Chemical splash goggles

Nitrile gloves (or other chemically resistant gloves as determined by the specific operation

and potential for contact)

Face shield (if there is a splash hazard)

Chemical fume hood

Flammable liquid storage cabinet

Inert gas (e.g., nitrogen or argon) for reactions sensitive to air or moisture

Appropriate fire extinguisher (e.g., dry chemical, carbon dioxide)

Spill kit for flammable liquids

Procedure:

Risk Assessment: Before any new procedure, conduct a thorough risk assessment,

considering the scale of the reaction, potential for aerosol generation, and all potential

ignition sources.

Personal Protective Equipment (PPE): Don all required PPE before entering the laboratory

and handling the chemical.

Ventilation: All manipulations of 2-methylcyclobutan-1-one must be performed in a certified

chemical fume hood to prevent the accumulation of flammable and potentially harmful

vapors.

Inert Atmosphere: For reactions requiring anhydrous or oxygen-free conditions, utilize

standard inert atmosphere techniques (e.g., Schlenk line or glove box).

Grounding and Bonding: When transferring the liquid from one metal container to another,

ensure that both containers are properly grounded and bonded to prevent the buildup of

static electricity, which can be an ignition source.
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Heating: Never heat 2-methylcyclobutan-1-one with an open flame. Use a heating mantle,

oil bath, or other controlled heating source.

Storage: Store 2-methylcyclobutan-1-one in a tightly sealed, properly labeled container in a

designated flammable liquid storage cabinet, away from oxidizing agents and other

incompatible materials.

Spill Response: In case of a spill, evacuate the area, eliminate all ignition sources, and use a

spill kit for flammable liquids to contain and absorb the spill. Dispose of the contaminated

materials as hazardous waste.

Waste Disposal: Dispose of all waste containing 2-methylcyclobutan-1-one in a

designated, properly labeled hazardous waste container. Follow all institutional and

regulatory guidelines for hazardous waste disposal.

In Vitro Cytotoxicity Assay (General Protocol)
While no specific studies on the biological signaling pathways of 2-methylcyclobutan-1-one
were identified, a general protocol to assess its potential cytotoxicity is provided below. This

can be a first step in understanding its biological effects.

Objective: To determine the concentration-dependent cytotoxic effects of 2-methylcyclobutan-
1-one on a selected cell line.

Materials:

2-Methylcyclobutan-1-one

Selected mammalian cell line (e.g., HeLa, HepG2)

Cell culture medium and supplements (e.g., fetal bovine serum, antibiotics)

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or other viability assay

reagent

Solubilization buffer (e.g., DMSO or acidified isopropanol)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b075487?utm_src=pdf-body
https://www.benchchem.com/product/b075487?utm_src=pdf-body
https://www.benchchem.com/product/b075487?utm_src=pdf-body
https://www.benchchem.com/product/b075487?utm_src=pdf-body
https://www.benchchem.com/product/b075487?utm_src=pdf-body
https://www.benchchem.com/product/b075487?utm_src=pdf-body
https://www.benchchem.com/product/b075487?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plate reader

Procedure:

Cell Seeding: Seed the selected cell line into a 96-well plate at a predetermined density and

allow the cells to adhere and grow for 24 hours.

Compound Preparation: Prepare a stock solution of 2-methylcyclobutan-1-one in a suitable

solvent (e.g., DMSO) and then prepare a serial dilution in cell culture medium to achieve the

desired final concentrations.

Cell Treatment: Remove the old medium from the cells and add the medium containing the

different concentrations of 2-methylcyclobutan-1-one. Include appropriate controls (vehicle

control, positive control for cytotoxicity).

Incubation: Incubate the cells with the compound for a defined period (e.g., 24, 48, or 72

hours).

Viability Assay:

Add the MTT reagent to each well and incubate for 2-4 hours to allow for the formation of

formazan crystals.

Add the solubilization buffer to dissolve the formazan crystals.

Data Acquisition: Measure the absorbance of each well at the appropriate wavelength using

a plate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control and determine the IC50 value (the concentration at which 50% of cell growth

is inhibited).

Visualization of Experimental Workflow
Due to the lack of specific information on the biological signaling pathways affected by 2-
methylcyclobutan-1-one, a diagram illustrating a signaling pathway cannot be provided.

Instead, a logical workflow for the safe handling and initial toxicological screening of this

compound is presented below.
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Caption: A logical workflow for the safe handling and initial toxicological evaluation of 2-
methylcyclobutan-1-one.
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Fire and Explosion Hazard Data
Flammability: Classified as a flammable liquid.[1] Vapors may form explosive mixtures with

air.

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

Fire Fighting Procedures: Wear self-contained breathing apparatus and full protective gear.

Move containers from the fire area if it can be done without risk.

Stability and Reactivity
Reactivity: The strained four-membered ring of cyclobutanone derivatives makes them

susceptible to ring-opening reactions under certain conditions.

Stability: Stable under normal storage conditions.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide upon

combustion.

Exposure Controls and Personal Protection
Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical splash goggles are required. A face shield is

recommended when handling larger quantities.

Skin Protection: Wear a flame-resistant lab coat and chemically resistant gloves (e.g.,

nitrile).

Respiratory Protection: If working outside of a fume hood or if vapor concentrations are

expected to be high, a NIOSH-approved respirator with an organic vapor cartridge is

recommended.
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Accidental Release Measures
Small Spills: Absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Large Spills: Evacuate the area and contact emergency services.

Disposal Considerations
Dispose of 2-methylcyclobutan-1-one and any contaminated materials as hazardous waste in

accordance with all applicable federal, state, and local regulations.[6] Do not dispose of it down

the drain. It is often recommended to use a licensed professional waste disposal service.[7]

Conclusion
2-Methylcyclobutan-1-one is a flammable liquid that is irritating to the skin, eyes, and

respiratory system. While specific toxicological data is limited, the available information on

related compounds suggests that it should be handled with caution, assuming potential

cytotoxicity and genotoxicity. Adherence to strict safety protocols, including the use of

appropriate personal protective equipment and engineering controls, is essential to minimize

risk. Further research is needed to fully characterize the toxicological profile and biological

effects of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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